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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

CAS No.: 1821798-25-7

Cat. No.: B1192839

Get Quote

Welcome to the technical support center for GSK-LSD1 Dihydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to address potential

challenges and ensure the consistent and effective use of this potent LSD1 inhibitor in your

experiments. While GSK-LSD1 Dihydrochloride is a high-quality research compound, lot-to-

lot variability can arise from factors such as differences in hydration state, which may affect the

compound's molecular weight and solubility. This guide provides answers to frequently asked

questions and troubleshooting strategies to help you navigate potential inconsistencies.

Frequently Asked Questions (FAQs)
Q1: The calculated mass of GSK-LSD1 dihydrochloride for my stock solution seems to be

inconsistent with previous lots. Why is this happening?

A1: The molecular weight of GSK-LSD1 dihydrochloride can vary between lots due to

differences in the degree of hydration.[1] It is crucial to always refer to the lot-specific molecular

weight provided on the Certificate of Analysis (CofA) for the most accurate calculations for

preparing stock solutions. Using a generic molecular weight may lead to errors in

concentration.
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Q2: I'm observing lower than expected potency (higher IC50) in my cell-based assays

compared to published data. Could this be due to the compound?

A2: While variation in potency between lots is a possibility, other factors should be investigated

first. These include:

Solubility: Ensure the compound is fully dissolved. Precipitates will lead to a lower effective

concentration.

Stability: GSK-LSD1 dihydrochloride solutions may have limited stability. Aqueous

solutions are not recommended for storage for more than one day.[2] Prepare fresh solutions

for your experiments or test the stability of your stock solutions under your storage

conditions.

Cell Health: Variations in cell line passage number, confluency, and overall health can

significantly impact assay results.

Assay Conditions: Ensure that all assay parameters, including incubation times, substrate

concentrations, and detection methods, are consistent.

Q3: How should I properly dissolve and store GSK-LSD1 dihydrochloride to minimize

variability?

A3: For consistent results, follow these guidelines:

Dissolution: GSK-LSD1 dihydrochloride is soluble in DMSO (up to 100 mM) and water (up

to 100 mM).[3] For cell-based assays, it is common to prepare a high-concentration stock in

DMSO and then dilute it in an aqueous buffer or cell culture medium. When preparing

aqueous solutions directly, ensure the solid is fully dissolved.

Storage: Store the solid compound at +4°C.[3] For stock solutions in DMSO, it is

recommended to aliquot and store at -80°C for long-term stability (up to 1 year) or -20°C for

shorter-term storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles. Aqueous

solutions should be prepared fresh for each experiment.[2]
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Issue 1: Inconsistent Results in Cellular Assays
Potential Cause Troubleshooting Step

Compound Precipitation

Visually inspect your stock and working

solutions for any precipitate. If observed, gently

warm the solution and vortex to redissolve.

Consider preparing a fresh stock solution.

Degradation of Compound

Prepare fresh dilutions from a frozen stock for

each experiment. If you suspect degradation of

your stock, perform a quality control check (see

QC protocols below).

Inaccurate Pipetting
Calibrate your pipettes regularly, especially for

small volumes used in serial dilutions.

Variability in Cell Culture

Standardize your cell culture procedures. Use

cells within a consistent passage number range

and ensure similar confluency at the time of

treatment.

Issue 2: Solubility Problems
Potential Cause Troubleshooting Step

Incorrect Solvent

Confirm the appropriate solvent and maximum

concentration from the product datasheet. GSK-

LSD1 dihydrochloride is highly soluble in DMSO

and water.[3]

Salt Form

The dihydrochloride salt form enhances

aqueous solubility. However, at very high

concentrations or in certain buffers, solubility

limits can be reached.

Low Temperature

If you observe precipitation in a refrigerated

stock solution, allow it to warm to room

temperature and vortex to ensure it is fully

redissolved before use.
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Quality Control (QC) Protocols for New Lots
To ensure consistency across different batches of GSK-LSD1 dihydrochloride, we

recommend performing the following in-house QC experiments.

Protocol 1: Verifying Solubility
Objective: To confirm the solubility of a new lot matches the expected specifications.

Methodology:

Prepare a saturated solution of GSK-LSD1 dihydrochloride in a chosen solvent (e.g.,

DMSO or PBS).

Equilibrate the solution at a specific temperature (e.g., room temperature) for a set period

(e.g., 24 hours) with agitation.

Centrifuge the solution to pellet any undissolved solid.

Carefully collect the supernatant and determine the concentration using a validated

analytical method such as HPLC-UV or LC-MS.

Compare the measured solubility with the value reported on the product datasheet.

Protocol 2: Assessing Biological Activity (IC50
Determination)
Objective: To verify the potency of a new lot of GSK-LSD1 dihydrochloride.

Methodology:

Utilize a commercially available LSD1 biochemical assay kit or a well-established in-house

cellular assay.

Prepare a dose-response curve for the new lot of GSK-LSD1 dihydrochloride alongside a

previously validated lot (if available).

The typical IC50 for GSK-LSD1 is approximately 16 nM in biochemical assays.[5]
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Ensure your assay conditions (e.g., enzyme concentration, substrate concentration,

incubation time) are consistent.

Calculate the IC50 value for the new lot and compare it to the expected value and the

reference lot. A significant deviation may indicate an issue with the compound's activity.

Data Summary
Parameter Reported Value Vendors

IC50 16 nM
Tocris, R&D Systems,

MedchemExpress[1][2][5]

Purity ≥98% (HPLC) Tocris, R&D Systems[1][2]

Solubility in DMSO up to 100 mM R&D Systems[2]

Solubility in Water up to 100 mM R&D Systems[2]
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Caption: LSD1 demethylates H3K4me1/2, leading to gene repression. GSK-LSD1 inhibits this

process.
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New Lot QC Workflow
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Caption: Recommended quality control workflow for new lots of GSK-LSD1 Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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